![molecular formula C16H16ClNS B4857055 (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride](/img/structure/B4857055.png)
(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride
Overview
Description
(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride, also known as NTMTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In
Mechanism of Action
The mechanism of action of (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride is not fully understood, but it is believed to act as a dopamine and serotonin releaser. This means that it increases the release of these neurotransmitters in the brain, leading to increased activity in certain regions. This effect is thought to underlie many of the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, as well as to increase the release of dopamine and serotonin in the brain. This compound has also been found to have anxiolytic and antidepressant effects, and has been shown to reduce the symptoms of anxiety and depression in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride for lab experiments is its specificity for dopamine and serotonin release. This allows researchers to study the effects of these neurotransmitters in a more targeted way. However, there are also limitations to using this compound in lab experiments. For example, its effects may vary depending on the species and strain of animal used, and it may not be suitable for all types of experiments.
Future Directions
There are many potential future directions for research on (1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride. One area of interest is the role of this compound in addiction and reward. This compound has been shown to increase the release of dopamine in the brain, which is a key neurotransmitter involved in addiction and reward. Further research could help to elucidate the mechanisms underlying these effects, and could lead to the development of new treatments for addiction and related disorders. Other potential future directions include investigating the effects of this compound on other neurotransmitter systems, as well as exploring its potential therapeutic applications in other areas of medicine.
Scientific Research Applications
(1-naphthylmethyl)(2-thienylmethyl)amine hydrochloride has been found to have a variety of applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the role of certain neurotransmitters in the brain, such as dopamine and serotonin. This compound has also been used to investigate the effects of drugs on the brain, as well as to study the mechanisms of addiction and reward.
properties
IUPAC Name |
1-naphthalen-1-yl-N-(thiophen-2-ylmethyl)methanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NS.ClH/c1-2-9-16-13(5-1)6-3-7-14(16)11-17-12-15-8-4-10-18-15;/h1-10,17H,11-12H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTPVOQNXDXGGOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CNCC3=CC=CS3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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